An In-depth Technical Guide to 1,5-Naphthyridine-4-carboxylic acid
An In-depth Technical Guide to 1,5-Naphthyridine-4-carboxylic acid
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the chemical, physical, and biological properties of 1,5-Naphthyridine-4-carboxylic acid, a heterocyclic compound of significant interest in medicinal chemistry. This document details its physicochemical characteristics, spectroscopic profile, synthesis methodologies, and known biological activities, presenting the information in a clear and accessible format for researchers and drug development professionals.
Core Properties of 1,5-Naphthyridine-4-carboxylic acid
1,5-Naphthyridine-4-carboxylic acid (CAS No. 79426-14-5) is a nitrogen-containing heterocyclic compound with the molecular formula C₉H₆N₂O₂ and a molecular weight of 174.16 g/mol .[1] Its structure, featuring a carboxylic acid group on the 1,5-naphthyridine core, imparts specific chemical and biological characteristics that are of interest for the development of novel therapeutic agents.
Physicochemical Properties
A summary of the key physicochemical properties of 1,5-Naphthyridine-4-carboxylic acid is presented in the table below. These properties are crucial for understanding its behavior in biological systems and for its formulation into potential drug products.
| Property | Value | Reference |
| Molecular Formula | C₉H₆N₂O₂ | [1] |
| Molecular Weight | 174.16 g/mol | [1] |
| CAS Number | 79426-14-5 | [1] |
| pKa (of parent 1,5-Naphthyridine) | 2.91 |
Note: The pKa value provided is for the parent 1,5-naphthyridine and serves as an estimation. The carboxylic acid moiety will introduce an acidic pKa.
Spectroscopic Data
The structural elucidation of 1,5-Naphthyridine-4-carboxylic acid is supported by various spectroscopic techniques. Below is a summary of expected and reported spectral data.
| Spectroscopic Technique | Key Features |
| ¹H NMR | Aromatic protons in the naphthyridine core are expected in the downfield region (δ 7-9 ppm). The carboxylic acid proton will appear as a broad singlet at a significantly downfield shift (>10 ppm). |
| ¹³C NMR | Aromatic carbons are expected in the range of δ 120-155 ppm. The carbonyl carbon of the carboxylic acid will be significantly deshielded, appearing at δ > 165 ppm. |
| Infrared (IR) Spectroscopy | A broad O-H stretch from the carboxylic acid is expected around 2500-3300 cm⁻¹. A strong C=O stretch for the carboxylic acid will be present around 1700-1730 cm⁻¹. Aromatic C-H and C=C stretching vibrations will also be observed. |
| Mass Spectrometry (MS) | The molecular ion peak (M+) is expected at m/z 174. Common fragmentation patterns for carboxylic acids include the loss of H₂O (M-18) and COOH (M-45). |
Experimental Protocols
Synthesis of 1,5-Naphthyridine-4-carboxylic acid
The synthesis of 1,5-Naphthyridine-4-carboxylic acid can be achieved through a multi-step process, often starting from 3-aminopyridine. A common and effective method is the Gould-Jacobs reaction .[2][3] This reaction involves the condensation of an aniline (in this case, 3-aminopyridine) with a malonic ester derivative, followed by thermal cyclization and subsequent hydrolysis and decarboxylation.
A plausible synthetic route is as follows:
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Condensation: 3-Aminopyridine is reacted with diethyl ethoxymethylenemalonate (EMME). This step forms an intermediate, diethyl 2-((pyridin-3-ylamino)methylene)malonate.
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Thermal Cyclization: The intermediate is heated at high temperatures (typically in a high-boiling solvent like Dowtherm A) to induce cyclization, yielding ethyl 4-hydroxy-1,5-naphthyridine-3-carboxylate.[2]
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Hydrolysis (Saponification): The resulting ester is hydrolyzed to the corresponding carboxylic acid, 4-hydroxy-1,5-naphthyridine-3-carboxylic acid, using a base such as sodium hydroxide, followed by acidification.
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Decarboxylation: The 4-hydroxy-1,5-naphthyridine-3-carboxylic acid is then heated to induce decarboxylation, which can be a challenging step, to yield 4-hydroxy-1,5-naphthyridine.
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Oxidation: The 4-hydroxy-1,5-naphthyridine can then be oxidized to 1,5-Naphthyridine-4-carboxylic acid.
Biological Activity and Signaling Pathways
While specific biological data for 1,5-Naphthyridine-4-carboxylic acid is limited in publicly available literature, the 1,5-naphthyridine scaffold is a recognized pharmacophore in drug discovery. Derivatives of 1,5-naphthyridine have shown a range of biological activities, including potential as anticancer and anti-inflammatory agents.
Inhibition of TGF-β Signaling Pathway
Of particular note, certain 1,5-naphthyridine derivatives have been identified as potent and selective inhibitors of the Transforming Growth Factor-beta (TGF-β) type I receptor, also known as Activin receptor-like kinase 5 (ALK5).[4] The TGF-β signaling pathway is a crucial regulator of many cellular processes, and its dysregulation is implicated in diseases such as cancer and fibrosis.[5][6][7]
The canonical TGF-β signaling pathway is initiated by the binding of a TGF-β ligand to the TGF-β type II receptor (TGFβRII), which then recruits and phosphorylates the TGF-β type I receptor (TGFβRI/ALK5). This phosphorylation activates ALK5, which in turn phosphorylates downstream signaling molecules, SMAD2 and SMAD3. The phosphorylated SMADs then form a complex with SMAD4, which translocates to the nucleus to regulate the transcription of target genes involved in cell growth, differentiation, and extracellular matrix production.[6]
1,5-Naphthyridine-based inhibitors are believed to act as ATP-competitive inhibitors of the ALK5 kinase domain, thereby preventing the phosphorylation of SMAD proteins and blocking the downstream signaling cascade.
Below is a diagram illustrating the TGF-β signaling pathway and the putative point of intervention for 1,5-naphthyridine derivatives.
Experimental Workflow
The general workflow for the synthesis and characterization of 1,5-Naphthyridine-4-carboxylic acid is outlined in the diagram below. This process involves synthesis, purification, and comprehensive structural and purity analysis.
References
- 1. 1,5-naphthyridine-4-carboxylic acid; CAS No.: 79426-14-5 [chemshuttle.com]
- 2. Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Gould–Jacobs reaction - Wikipedia [en.wikipedia.org]
- 4. Identification of 1,5-naphthyridine derivatives as a novel series of potent and selective TGF-beta type I receptor inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. Recent Advances in the Development of TGF-β Signaling Inhibitors for Anticancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
- 6. Research progress on drugs targeting the TGF-β signaling pathway in fibrotic diseases - PMC [pmc.ncbi.nlm.nih.gov]
- 7. primo.bgu.ac.il [primo.bgu.ac.il]
